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Compound of Interest

Compound Name: Dimethirimol

Cat. No.: B1530832 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of Dimethirimol's dose-response characteristics, contextualized by the

historical development of fungicide resistance. While specific quantitative dose-response data

for Dimethirimol from contemporary studies are scarce due to its limited current use, this

guide synthesizes historical data and compares its performance profile with modern

alternatives.

Dimethirimol is a systemic, eradicant fungicide belonging to the pyrimidine group.[1] It was

primarily used in glasshouses to control powdery mildew on various crops, including cucurbits,

tobacco, and tomatoes.[1] Its mode of action is complex, involving the inhibition of nucleic acid

synthesis through the interference with adenosine deaminase and the disruption of sterol

biosynthesis.[1]

Comparative Performance and Resistance Profile
The most striking feature of Dimethirimol's performance history is the rapid development of

high-level resistance in target pathogens. Shortly after its introduction in the late 1960s,

resistance was reported in cucumber powdery mildew (Podosphaera xanthii).[2] Studies from

that era indicated that resistant strains could tolerate concentrations of Dimethirimol up to 100

times higher than susceptible strains. This rapid loss of efficacy has led to its replacement by

newer fungicides with different modes of action.

In contrast, modern fungicide classes used for powdery mildew control, such as Demethylation

Inhibitors (DMIs), Quinone outside Inhibitors (QoIs), and Succinate Dehydrogenase Inhibitors
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(SDHIs), have also faced resistance development, but often in a more gradual or quantitative

manner.[2]

Fungicide Class
Active Ingredient
(Example)

Primary Mode of
Action

Typical Resistance
Profile

Hydroxy-(2-amino)-

pyrimidine
Dimethirimol

Inhibition of adenosine

deaminase (Nucleic

Acid Synthesis) &

Ergosterol

Biosynthesis

Rapid development of

high-level, qualitative

resistance.

Demethylation

Inhibitors (DMIs)
Tebuconazole

Sterol Biosynthesis

(C14-demethylase)

Gradual, quantitative

resistance is common.

Quinone outside

Inhibitors (QoIs)
Azoxystrobin

Respiration

(Cytochrome bc1

complex)

Often qualitative,

single-gene mutation-

driven resistance.

Succinate

Dehydrogenase

Inhibitors (SDHIs)

Boscalid
Respiration (Complex

II)

Various mutations can

lead to different levels

of resistance.

Note: Specific EC50, Hill slope, and R-squared values for Dimethirimol are not readily

available in recent literature. Historical data suggests a significant rightward shift in the dose-

response curve for resistant populations, indicating a substantial increase in the concentration

required for effective control.

Experimental Protocols
The following outlines a general methodology for generating fungicide dose-response curves

for powdery mildew, which would have been applicable for studying Dimethirimol.

In Vitro Spore Germination Inhibition Assay
This method assesses the direct effect of the fungicide on fungal spore viability.

Preparation of Fungal Spore Suspension: Collect conidia from freshly sporulating powdery

mildew colonies on infected leaf surfaces using a sterile brush. Suspend the spores in sterile
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distilled water containing a surfactant (e.g., Tween 20) to ensure a homogenous suspension.

Adjust the spore concentration to a predetermined level (e.g., 1 x 10^5 spores/mL) using a

hemocytometer.

Preparation of Fungicide Solutions: Prepare a stock solution of Dimethirimol in a suitable

solvent (e.g., acetone or DMSO). Create a series of dilutions in sterile distilled water to

achieve the desired final concentrations for the dose-response curve.

Assay Setup: On a microscope slide with a concavity, place a drop of each fungicide dilution.

To this, add an equal volume of the spore suspension. For the control, use sterile distilled

water instead of the fungicide solution.

Incubation: Place the slides in a humid chamber to prevent drying and incubate at a

controlled temperature (e.g., 20-25°C) for 24-48 hours.

Data Collection: Using a microscope, observe a minimum of 100 spores per replicate for

germination. A spore is considered germinated if the germ tube is at least half the length of

the spore.

Statistical Analysis: Calculate the percentage of germination inhibition for each concentration

relative to the control. Plot the inhibition data against the logarithm of the fungicide

concentration and fit to a non-linear regression model (e.g., log-logistic) to determine the

EC50, Hill slope, and R-squared values.

Leaf Disc Assay
This method evaluates the fungicide's efficacy in a system that includes the host tissue.

Plant Material: Use young, healthy leaves from a susceptible host plant (e.g., cucumber).

Preparation of Leaf Discs: Cut uniform discs (e.g., 1.5 cm in diameter) from the leaves,

avoiding major veins.

Fungicide Treatment: Prepare a range of Dimethirimol concentrations. Dip the leaf discs in

the respective fungicide solutions for a set period or spray the solutions onto the adaxial

surface of the discs. Allow the discs to air dry.
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Inoculation: Place the treated leaf discs, adaxial side up, on agar plates. Inoculate each disc

with a uniform amount of powdery mildew conidia.

Incubation: Incubate the plates under controlled conditions (e.g., 16-hour photoperiod, 20-

25°C) for 7-14 days.

Disease Assessment: Visually assess the percentage of the leaf disc area covered by

powdery mildew mycelium.

Data Analysis: Calculate the percent inhibition of disease development for each

concentration compared to the untreated control. Analyze the data as described for the spore

germination assay to generate dose-response curves and statistical parameters.
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Dimethirimol inhibits adenosine deaminase and ergosterol biosynthesis.
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Caption: Mechanism of action of Dimethirimol in a fungal cell.

Experimental Workflow for Dose-Response Analysis

Workflow for in vitro spore germination inhibition assay.
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Caption: Experimental workflow for determining fungicide dose-response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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